3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione

• IUPAC Name: 3,6-dimethyl-1,3-oxazine-2,4-dione
• InChI: InChI=1S/C6H7NO3/c1-4-3-5(8)7(2)6(9)10-4/h3H,1-2H3
• InChI Key: QDQPMDJMANESCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=O)O1)C
• Molecular Formula: C6H7NO3
• DSSTOX Substance ID: DTXSID00415438
• Molecular Weight: 141.12 g/mol
• CAS RN: 10128-60-6

Description

3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione, also known as dimethyloxazolidinedione (DMO), is a heterocyclic organic compound that has gained attention in scientific research due to its potential applications in various fields. This molecule is a cyclic ureide derivative, and its unique structure makes it an attractive candidate for use in the development of new drugs, catalysts, and materials.

Scientific Research Applications

Synthesis and Structure

• New Syntheses of Derivatives : 3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione is a compound synthesized from N,N-dimethylurea and ethyl acetoacetate. This compound and its derivatives, confirmed by spectral analysis, have significant importance in the synthesis of various uracils and related compounds (Ahmed, Lofthouse, & Shaw, 1974).

Biological Activity

• Inhibition of Bacterial Growth : 3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione has been identified as an inhibitor of Escherichia coli growth. This inhibition is mitigated by uridine, cytidine, and partly uracil, suggesting a role in pyrimidine biosynthesis inhibition (Skoda, Flegelová, & Farkaš, 1973).

Synthetic Applications

• Reactions for Derivative Synthesis : Syntheses involving various β-oxo-esters with ethyl carbamate and N,N-dimethylurea have led to the production of different 6-aryl- and 6-alkyl-oxazinediones, demonstrating the compound's versatility in organic synthesis (Ahmed, Lofthouse, & Shaw, 1976).

Chemical Reactivity and Transformations

• Fused Ring Derivatives : Studies have shown the formation of fused-ring 1,3-oxazine derivatives, indicating the compound's potential in creating novel ring structures, essential for medicinal chemistry and material science applications (Yogo, Hirota, Maki, & Senda, 1984).
• Ring Transformation Studies : 3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione has been used in studies exploring ring transformations, highlighting its utility in organic synthesis and the development of new chemical entities (Yogo, Hirota, & Maki, 1984).

Novel Synthesis Methods

• Carbon Dioxide Reaction : A notable reaction involving 3,6-dimethyl-2H-1,3-oxazine-2,4(3H)-dione is its interaction with CO2 to form 1,3-oxazine-2,4-diones. This process, which does not require a metal catalyst, underscores the compound's role in eco-friendly and efficient synthetic routes (Chen, Fu, & Ma, 2009).